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Compound of Interest

Compound Name: 13-Bromo-1-tridecanol

Cat. No.: B047752 Get Quote

Application Notes and Protocols for 13-Bromo-1-
tridecanol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 13-Bromo-1-
tridecanol (CAS No. 116754-58-6). Adherence to these guidelines is crucial to ensure

personnel safety and maintain the integrity of the chemical.

Chemical Identification and Properties
Property Value

Chemical Name 13-Bromo-1-tridecanol

CAS Number 116754-58-6

Molecular Formula C₁₃H₂₇BrO[1]

Molecular Weight 279.26 g/mol [1]

Physical Form Solid

Storage Temperature 2-8°C
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13-Bromo-1-tridecanol is classified as a hazardous substance. The primary hazards are:

Skin Irritation: Causes skin irritation.[2]

Eye Irritation: Causes serious eye irritation.[2]

Respiratory Irritation: May cause respiratory irritation.[2]

Quantitative Toxicity Data:

Specific quantitative toxicity data, such as LD50 values and Permissible Exposure Limits

(PELs), for 13-Bromo-1-tridecanol are not readily available in public databases.[3] In the

absence of this data, it is imperative to handle this chemical with a high degree of caution and

to minimize all potential exposures.

Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling 13-Bromo-1-tridecanol:

PPE Category Specification

Hand Protection
Chemical-resistant gloves (e.g., Nitrile rubber).

Inspect gloves for integrity before each use.

Eye Protection
Safety glasses with side-shields or chemical

safety goggles.

Skin and Body Protection
A standard laboratory coat. Ensure it is fully

buttoned.

Respiratory Protection
Use in a well-ventilated area, preferably within a

chemical fume hood.

Safe Handling Protocols
4.1. General Handling

Work Area: All handling of 13-Bromo-1-tridecanol should be conducted in a well-ventilated

laboratory, preferably inside a certified chemical fume hood.
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Avoid Contact: Avoid all direct contact with the skin, eyes, and clothing. Do not breathe dust

or vapors.

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.

Weighing: If weighing the solid, do so in a manner that minimizes dust generation. A

weighing boat or enclosed balance is recommended.

4.2. Experimental Workflow Diagram
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Click to download full resolution via product page

Caption: A logical workflow for experiments involving 13-Bromo-1-tridecanol.

Storage Procedures
5.1. Storage Conditions

Container: Store in the original, tightly sealed container.

Temperature: Maintain the storage temperature between 2°C and 8°C in a designated

refrigerator or cold room.

Location: Store in a dry, well-ventilated area away from incompatible materials.

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

hazard warnings.

5.2. Incompatibility

While specific incompatibility data for 13-Bromo-1-tridecanol is limited, based on its chemical

structure (an alkyl bromide and a primary alcohol), it should be stored separately from:

Strong Oxidizing Agents: May react exothermically.

Strong Bases: Can lead to dehydrohalogenation.

Reactive Metals: (e.g., sodium, potassium, magnesium) can react with the alkyl bromide.

Emergency Procedures
6.1. First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[4][5]

Skin Contact

Remove contaminated clothing. Immediately

wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation develops or persists.[4][5]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

6.2. Spill Response

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, absorb the material with an inert, non-combustible absorbent (e.g.,

sand, vermiculite).

Collect: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable decontaminating agent, followed by soap

and water.

Report: Report all spills to the appropriate environmental health and safety personnel.
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6.3. Emergency Response Workflow Diagram
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Caption: Workflow for responding to personnel exposure or a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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